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Compound of Interest

Compound Name: Rochelle salt

Cat. No.: B1211169

Application Note: Demonstrating the
Piezoelectric Effect in Rochelle Salt
Introduction

Rochelle salt (Sodium Potassium Tartrate Tetrahydrate, KNaCaH4Os:4H20) is a well-known
crystalline solid that exhibits a significant piezoelectric effect. The piezoelectric effect is the
generation of an electrical charge in response to applied mechanical stress.[1] This property
makes Rochelle salt an excellent material for demonstrating this fundamental principle in a
laboratory setting. This application note provides a detailed protocol for the synthesis of
Rochelle salt crystals and the experimental setup for the demonstration and measurement of
the direct piezoelectric effect. The procedures outlined are intended for researchers, scientists,
and professionals in drug development who may have an interest in crystal engineering and
electromechanical phenomena.

Experimental Protocols
Synthesis of Rochelle Salt Crystals

This protocol details the synthesis of Rochelle salt crystals from readily available starting
materials: potassium bitartrate (cream of tartar) and sodium carbonate (washing soda).[2][3]

Materials:
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e Potassium bitartrate (Cream of Tartar)
e Sodium carbonate (Washing Soda)
« Distilled water

e 600 mL beaker

e 250 mL beaker

e Heating mantle or hot plate

o Magnetic stirrer and stir bar

e Glass stir rod

e Funnel

 Filter paper

e Spatula

e Forceps

o Crystallization dish

Procedure:

o Preparation of Reactant Solution: In the 600 mL beaker, dissolve 100 g of potassium
bitartrate in 150 mL of distilled water.

e Heating and Reaction: Gently heat the solution to boiling while stirring continuously.[3] Once
boiling, slowly add sodium carbonate in small portions using a spatula. The solution will fizz
as carbon dioxide is released.[3] Continue adding sodium carbonate until the fizzing ceases,
indicating the reaction is complete. The solution should become clear.

« Filtration: While the solution is still hot, filter it through a funnel lined with filter paper into the
250 mL beaker to remove any unreacted solids or impurities.[3]
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o Crystallization: Cover the beaker and allow the solution to cool slowly to room temperature.
For optimal crystal growth, the beaker can be placed in a location with minimal temperature
fluctuations. Rochelle salt crystals will begin to form as the solution cools.[4]

o Crystal Harvesting: Once a sufficient number of crystals have formed, carefully decant the
remaining solution. Use forceps to transfer the crystals to a clean, dry filter paper to air dry.
[3] For growing larger single crystals, a small, well-formed seed crystal can be suspended in
a saturated Rochelle salt solution.[4]

Demonstration of the Piezoelectric Effect

This protocol describes the setup for applying a controlled mechanical force to a Rochelle salt
crystal and measuring the resulting electrical potential.

Materials and Equipment:

* Rochelle salt crystal (synthesized as per Protocol 2.1)
o Oscilloscope or a high-impedance voltmeter

e Two conductive plates (e.g., copper or aluminum foil)

» Connecting wires with alligator clips

» A mechanism for applying controlled force (e.g., a calibrated weight, a mechanical press, or
a pressure-controlled air piston)[5]

 Insulating material (e.g., rubber or Teflon sheet)
Procedure:

o Crystal Preparation: Select a well-formed Rochelle salt crystal with relatively flat and
parallel faces.

» Electrode Placement: Place the Rochelle salt crystal between the two conductive plates,
ensuring good electrical contact with the crystal faces. These plates will act as electrodes.[6]
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» Circuit Connection: Connect the conductive plates to the input terminals of an oscilloscope or
a high-impedance voltmeter using the connecting wires and alligator clips.[7]

e Mechanical Stress Application: Place the crystal and electrode assembly on an insulating
material. Apply a controlled mechanical force to the top conductive plate. This can be done
by placing a known weight on the plate or using a mechanical press.[5]

o Data Acquisition: Observe the voltage signal generated on the oscilloscope or voltmeter
upon the application and release of the mechanical force.[6][7] Record the peak voltage
generated.

o Data Analysis: Correlate the applied force with the measured voltage to characterize the
piezoelectric response of the crystal.

Data Presentation

The following table summarizes typical quantitative data obtained from experiments
demonstrating the piezoelectric effect in Rochelle salt.
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Parameter Value Conditions/Notes Source(s)

For Rochelle salt/PLA
30-120 pC/N composite samples of  [5][8]

varying thickness.

Piezoelectric
Coefficient (dss)

. . For Rochelle salt
Piezoelectric

o ~11 pC/N grown in a wood [8]
Coefficient (dss)

matrix.

For electrophoretically
1120 pC/N deposited [9]

polycrystalline layers.

Piezoelectric
Coefficient (dss)

Tapping a crystal with
Generated Voltage 9.6 V (peak-to-peak) ) [6]
a plastic marker.

Tapping a crystal
Generated Voltage -20Vto+15V sandwiched between [10]

aluminum foil.

From

electrophoretically
Generated Voltage upto 1.33V deposited layers [9]

under mechanical

pressure.

Visualizations
Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure, from the
synthesis of Rochelle salt to the measurement of its piezoelectric properties.
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Caption: Experimental workflow from synthesis to piezoelectric measurement.

Signaling Pathway of the Direct Piezoelectric Effect

The diagram below illustrates the causal relationship in the direct piezoelectric effect as
demonstrated in this experiment.
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Caption: The direct piezoelectric effect signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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